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Compound of Interest

Compound Name: 1-Bromotridecane

Cat. No.: B143060

An In-depth Technical Guide to the Safety Data for 1-Bromotridecane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 1-
Bromotridecane (CAS No. 765-09-3), a long-chain alkyl bromide. The information is compiled
from various safety data sheets and chemical databases to ensure a thorough understanding
of its properties and associated hazards. This document is intended to be a valuable resource
for professionals working with this chemical in research and development settings.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 1-
Bromotridecane. These characteristics are essential for understanding its behavior under
various laboratory conditions.
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Property Value Reference(s)
Molecular Formula Ci3H27Br [1112][3]
Molecular Weight 263.26 g/mol [11[2][3]
Appearance .Cok.)rle.ss to light yellow (4]
liquid/oil

Melting Point 4-7 °C [11[4]1[5]
Boiling Point 148-150 °C at 10 mmHg [1][41[5]
Density 1.03 g/mL at 25 °C [1][5]

Vapor Density

9.2 (vs air)

[1]5]

Vapor Pressure

0.00322 mmHg at 25 °C

[4]

Flash Point

> 110 °C (> 230 °F) - closed

cup

[1](2]

Refractive Index

n20/D 1.459

[1]141[5]

Solubility

Soluble in Chloroform,

Methanol. Insoluble in water.

[1]14]

Stability

Stable under normal

conditions.

[1]

Incompatibilities

Strong bases, strong oxidizing

agents.

[1]

Toxicological Information

The toxicological profile of 1-Bromotridecane is summarized below. The available data

indicates that it is harmful if swallowed and can cause irritation to the skin and respiratory

system, with a risk of serious eye damage.
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Endpoint Result Species Reference(s)
o Harmful if swallowed -
Acute Toxicity (Oral) Not specified [3][6]
(Category 4)
Acute Toxicity
LD50: 180 mg/kg Mouse [7]
(Intravenous)
Skin Causes skin irritation N
) o Not specified [3][6]
Corrosion/Irritation (Category 2)
Serious Eye Causes serious eye B
o Not specified [3][6]
Damage/Irritation damage (Category 1)
STOT-Single May cause respirato
J ) .y- P i Not specified [31[6]
Exposure irritation (Category 3)

Carcinogenicity

No component of this
product present at
levels greater than or
equal t0 0.1% is
identified as a
probable, possible or
confirmed human
carcinogen by IARC
or ACGIH.

Not applicable

[7]

Mutagenicity

No data available

Not applicable

[7]

Hazard Identification and Classification

1-Bromotridecane is classified under the Globally Harmonized System (GHS) with the

following hazard statements and pictograms.
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GHS Hazard

o Signal Word Pictogram Reference(s)
Classification Statement

Acute Toxicity, H302: Harmful if

Warning [3][6]
Oral (Category 4) swallowed

Skin
) o H315: Causes )
Corrosion/Irritatio o Warning [3][6]
skin irritation
n (Category 2)

Serious Eye
H318: Causes
Damage/Eye )
o serious eye Danger [3][6]
Irritation
damage
(Category 1)
Specific Target
Organ Toxicity —
) H335: May
Single Exposure ] )
cause respiratory  Warning [3][6]
(Category 3), o
irritation

Respiratory Tract

Irritation

Experimental Protocols

The following sections detail the methodologies for key experiments cited in the safety data for
1-Bromotridecane.

Flash Point Determination (ASTM D93)

The flash point of 1-Bromotridecane is determined using the Pensky-Martens closed-cup
method, as standardized by ASTM D93.[8] This test is suitable for petroleum products with
flash points between 40°C and 370°C.[2][9][10]

Methodology:
e Abrass test cup is filled with the sample to a specified level.

e The cup is closed with a lid that has openings for an ignition source and a stirrer.
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The sample is heated at a controlled rate while being continuously stirred.[8]

At regular temperature intervals, the stirring is paused, and an ignition source (a small flame)
is dipped into the vapor space of the cup.

The flash point is the lowest temperature at which the application of the ignition source
causes the vapors above the liquid to ignite with a brief flash.[8]

Acute Dermal Toxicity (OECD Guideline 402)

This test is designed to assess the short-term toxic effects of a substance following a single,

uninterrupted dermal exposure.[11][12]

Methodology:

The test is typically performed on a small number of animals of a single sex (usually female
rats).[13]

The fur is removed from a dorsal area of the trunk of the test animal (approximately 10% of
the body surface area).[14]

The test substance is applied uniformly over the shaved area and held in contact with the
skin with a porous gauze dressing for a 24-hour period.[14]

A fixed dose procedure is used, starting with a dose based on available information or a
sighting study.

Animals are observed for signs of toxicity and mortality for at least 14 days.[12]

The LD50 (the dose causing death in 50% of the test animals) can be estimated from the
observed mortalities.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This method evaluates the potential of a substance to cause reversible (irritation) or irreversible

(corrosion) inflammatory changes to the skin.[15]

Methodology:
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The test is typically conducted on albino rabbits.

A small amount of the test substance (0.5 mL for liquids) is applied to a small patch of
shaved skin (approximately 6 cm?).

The treated area is covered with a gauze patch for a 4-hour exposure period.

After exposure, the substance is removed, and the skin is observed for erythema (redness)
and edema (swelling) at specified intervals (e.qg., 1, 24, 48, and 72 hours) for up to 14 days.

The severity of the skin reactions is scored to determine the level of irritation or corrosion.

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test assesses the potential of a substance to cause damage to the eye after a single

application.[3][6]

Methodology:

The test is typically performed on a single albino rabbit initially.

A single dose of the test substance is applied into the conjunctival sac of one eye, while the
other eye serves as a control.[3]

The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24, 48, and 72
hours after application.

The severity and reversibility of any lesions are scored to classify the substance's irritation or
corrosive potential.

The use of topical anesthetics and systemic analgesics is recommended to minimize pain
and distress.[6]

Handling and Emergency Procedures

Proper handling and emergency preparedness are crucial when working with 1-

Bromotridecane. The following workflow illustrates the recommended procedure for handling

a spill.
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Immediate Response

Spill Occurs

Alert personnel

A

Evacuate non-essential personnel
and move upwind

Assessmentv& Protection

Assess the spill size and risk

Don PPE

\4

Wear appropriate PPE:
- Chemical resistant gloves
- Safety goggles/face shield
- Protective clothing

Containmer;; & Cleanup

Ensure adequate ventilation

Y

Contain the spill with inert absorbent material
(sand, earth, vermiculite)

Y

Carefully absorb the spilled material

Y

Collect absorbed material into a suitable,
labeled container for disposal

Decontaminat‘];)n & Disposal

Decontaminate the spill area

Y

Dispose of waste as hazardous material
in accordance with local regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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